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Compound of Interest

Compound Name: Methylsulfonylacetonitrile

Cat. No.: B147333

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the core physical properties of
methylsulfonylacetonitrile, a versatile building block in organic synthesis. The information
presented herein is intended to support research and development activities by offering a
consolidated resource of its key physical characteristics, standardized experimental protocols
for their determination, and a visualization of its application in synthetic chemistry.

Core Physical and Chemical Properties

Methylsulfonylacetonitrile, with the chemical formula CsHsNO:zS, is a compound of interest in
the synthesis of various heterocyclic structures.[1][2][3][4] A summary of its key physical
properties is presented below. It is important to note that some discrepancies exist in the
reported values for boiling point and physical appearance across different sources, which are
highlighted in the table.
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Property Value Source(s)
Molecular Weight 119.14 g/mol 516171
Melting Point 81-84 °C [110516]17118]
Boiling Point 360.6 + 25.0 °C (Predicted)
195-200 °C [1]
Density 1.288 + 0.06 g/cm? (Predicted)
1.258 g/cm3 [1]

Slightly soluble in water.
Solubility Soluble in ether and most [1]

organic solvents.

Powder or Crystalline Powder;
Appearance

White to off-white.

Colorless liquid.

[1]

Molecular Formula

C3HsNO:2S

[11(2](31[4]

Experimental Protocols for Physical Property

Determination

The following sections detail standardized methodologies for the experimental determination of

the key physical properties of solid organic compounds like methylsulfonylacetonitrile.

Melting Point Determination

The melting point of a solid is the temperature at which it transitions from a solid to a liquid

state. This property is a crucial indicator of purity.

Methodology:

o Asmall, finely powdered sample of the compound is packed into a capillary tube, which is

then sealed at one end.[1][5]
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The capillary tube is attached to a thermometer and placed in a heating apparatus, such as a
Thiele tube or a Mel-Temp apparatus.

The sample is heated slowly and steadily, at a rate of approximately 2°C per minute, to
ensure thermal equilibrium.

The temperature at which the first drop of liquid appears is recorded as the beginning of the
melting range.

The temperature at which the entire sample has completely melted is recorded as the end of
the melting range.[5]

For a pure compound, the melting range is typically narrow, often within 0.5-1.0°C.

Boiling Point Determination of a Solid

For a solid compound, the boiling point is determined after it has been melted into a liquid

State.

Methodology:

A small amount of the liquid sample is placed in a small test tube.
A capillary tube, sealed at one end, is inverted and placed into the liquid in the test tube.

The test tube is attached to a thermometer and heated in a Thiele tube or a similar
apparatus.[3][9]

The sample is heated until a rapid and continuous stream of bubbles emerges from the open
end of the inverted capillary tube.[10]

The heat source is then removed, and the apparatus is allowed to cool.

The boiling point is the temperature at which the liquid begins to enter the capillary tube.[9]
[10]

Density Measurement of a Solid
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The density of a solid can be determined by measuring its mass and volume. The displacement
method is commonly used for irregularly shaped solids.

Methodology:
e The mass of a sample of the solid is accurately measured using an analytical balance.[11]

o A graduated cylinder is partially filled with a liquid in which the solid is insoluble, and the
initial volume is recorded.[12]

e The solid sample is carefully submerged in the liquid in the graduated cylinder.
e The final volume of the liquid and the submerged solid is recorded.[12]
e The volume of the solid is the difference between the final and initial volume readings.

e The density is calculated by dividing the mass of the solid by its determined volume.

Solubility Determination

Solubility tests are performed to ascertain the qualitative solubility of a compound in various
solvents.

Methodology:

A small, measured amount of the solid (e.g., 25 mg) is placed in a test tube.[8]
» A specific volume of the solvent (e.g., 0.75 mL of water) is added in small portions.[8]
e The test tube is shaken vigorously after each addition to facilitate dissolution.[3][13]

e The compound is classified as soluble if it completely dissolves, partially soluble if a
significant portion dissolves, or insoluble if it does not appear to dissolve.[13]

e This process is repeated with a range of solvents, including polar (e.g., water, ethanol) and
non-polar (e.g., ether, hexane) solvents, to create a solubility profile.

Application in Synthesis: A Workflow Visualization
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Methylsulfonylacetonitrile is a valuable reagent in organic synthesis. For instance, it is
utilized in the synthesis of substituted 4,9-dihydropyrrolo[2,1-b]quinazolines. The following
diagram illustrates a generalized workflow for such a synthetic route.

Starting Materials: Reaction Step: Work-up: Purification: Final Product:
- Methylsulfonylacetonitrile - Base-catalyzed condensation - Quenching . 4,9-dihydropyrrolo[2,1-b]quinazoline
- Other Reactants - Cyclization - Extraction derivative

- Column Chromatography

Click to download full resolution via product page

Caption: A generalized workflow for the synthesis of 4,9-dihydropyrrolo[2,1-b]quinazoline
derivatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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